Cas no 83346-76-3 (2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester)

2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester structure
83346-76-3 structure
Product Name:2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester
CAS No:83346-76-3
MF:C19H13NO6
MW:351.309625387192
CID:727442
PubChem ID:3019184
Update Time:2025-04-19

2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester
    • bis(4-hydroxyphenyl) pyridine-2,6-dicarboxylate
    • EINECS 280-377-8
    • DTXSID401003334
    • NS00059846
    • 83346-76-3
    • Inchi: 1S/C19H13NO6/c21-12-4-8-14(9-5-12)25-18(23)16-2-1-3-17(20-16)19(24)26-15-10-6-13(22)7-11-15/h1-11,21-22H
    • InChI Key: QHPPTJOBIHERDA-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C(=O)OC2C=CC(=CC=2)O)N=1)=O)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 351.074
  • Monoisotopic Mass: 351.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.426
  • Boiling Point: 630.7°C at 760 mmHg
  • Flash Point: 335.2°C
  • Refractive Index: 1.664

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